Cas no 2138520-22-4 (2-propyl-5-(1H-1,2,4-triazol-3-yl)aniline)

• Product Name: 2-propyl-5-(1H-1,2,4-triazol-3-yl)aniline
• CAS No: 2138520-22-4
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 6415004
• PubChem ID: 165490146
• Update Time: 2025-06-13

2-propyl-5-(1H-1,2,4-triazol-3-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-propyl-5-(1H-1,2,4-triazol-3-yl)aniline
• 2138520-22-4
• EN300-1142368

• Inchi： 1S/C11H14N4/c1-2-3-8-4-5-9(6-10(8)12)11-13-7-14-15-11/h4-7H,2-3,12H2,1H3,(H,13,14,15)
• InChI Key： KZDNYZFLMBIPOY-UHFFFAOYSA-N
• SMILES： NC1C=C(C2=NC=NN2)C=CC=1CCC

Computed Properties

• Exact Mass: 202.121846464g/mol
• Monoisotopic Mass: 202.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.6Ų

Additional information on 2-propyl-5-(1H-1,2,4-triazol-3-yl)aniline

Research Brief on 2-propyl-5-(1H-1,2,4-triazol-3-yl)aniline (CAS: 2138520-22-4): Recent Advances and Applications

The compound 2-propyl-5-(1H-1,2,4-triazol-3-yl)aniline (CAS: 2138520-22-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The information presented here is derived from recent peer-reviewed publications, patent filings, and industry reports, ensuring the accuracy and relevance of the data.

Recent studies have highlighted the role of 2-propyl-5-(1H-1,2,4-triazol-3-yl)aniline as a key intermediate in the synthesis of novel heterocyclic compounds with potential antimicrobial and anticancer properties. The presence of the 1,2,4-triazole moiety in its structure is particularly noteworthy, as this functional group is known to exhibit a wide range of biological activities, including enzyme inhibition and receptor modulation. Researchers have explored various synthetic routes to optimize the yield and purity of this compound, with recent advancements focusing on green chemistry approaches to minimize environmental impact.

In vitro and in vivo studies have demonstrated that 2-propyl-5-(1H-1,2,4-triazol-3-yl)aniline exhibits promising activity against several pathogenic strains, including drug-resistant bacteria and fungi. Mechanistic studies suggest that its antimicrobial effects may be mediated through the inhibition of essential microbial enzymes, such as dihydrofolate reductase (DHFR) and lanosterol demethylase. Additionally, preliminary data indicate potential anticancer activity, with the compound showing selective cytotoxicity against certain cancer cell lines, possibly through the induction of apoptosis and cell cycle arrest.

From a pharmaceutical development perspective, the pharmacokinetic properties of 2-propyl-5-(1H-1,2,4-triazol-3-yl)aniline are currently under investigation. Early-stage studies have reported favorable absorption and distribution profiles, although further optimization may be required to improve metabolic stability and reduce potential toxicity. Computational modeling and structure-activity relationship (SAR) studies are being employed to design derivatives with enhanced efficacy and safety profiles. These efforts are expected to pave the way for the development of new therapeutic agents based on this chemical scaffold.

In conclusion, 2-propyl-5-(1H-1,2,4-triazol-3-yl)aniline (CAS: 2138520-22-4) represents a promising candidate for further research and development in the pharmaceutical and agrochemical industries. Its versatile chemical structure and demonstrated biological activities make it a valuable target for synthetic and medicinal chemistry efforts. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its potential in combination therapies. The ongoing research in this area underscores the importance of heterocyclic compounds in addressing unmet medical needs and combating emerging infectious diseases.